1-benzyl-4-{1-[3-(2,4-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one

• IUPAC Name: 1-benzyl-4-[1-[3-(2,4-dimethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C29H31N3O3/c1-20-12-13-27(21(2)14-20)35-19-24(33)18-32-26-11-7-6-10-25(26)30-29(32)23-15-28(34)31(17-23)16-22-8-4-3-5-9-22/h3-14,23-24,33H,15-19H2,1-2H3
• InChI Key: ZNKYAJSAJLXDPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)CC5=CC=CC=C5)O)C
• Molecular Formula: C29H31N3O3
• Molecular Weight: 469.6 g/mol

Description

1-benzyl-4-{1-[3-(2,4-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one is a useful research compound. Its molecular formula is C29H31N3O3 and its molecular weight is 469.585. The purity is usually 95%.
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Scientific Research Applications

Nucleophilic Substitution in Quaternary Salts

• Research Area : Chemistry
• Findings : Studied the reactions of dicationic and monocationic N,N′-linked biazoles and of quaternized 1-(N-azolyl) pyridinium ions with nucleophiles, including how nucleophilic attack takes place at an azolyl carbon atom (Castellanos et al., 1985).

• Research Area : Photochemistry
• Findings : Synthesis of novel photochromic benzimidazol[1,2a]pyrrolidin-2-ones which exhibit thermally stable, highly colored photochromes (Kose & Orhan, 2006).

• Research Area : Organic Chemistry
• Findings : Focuses on the synthesis of 2-substituted benzimidazoles and benzoxazoles through condensation reactions of 1-aryl-4-carboxy-2-pyrrolidinones with aromatic ortho-diamines or ortho-aminophenol (Mickevicius et al., 2006).

• Research Area : Medicinal Chemistry
• Findings : Development of benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors with significant potency against PARP-1 enzyme and cellular efficacy (Penning et al., 2010).

• Research Area : Synthetic Chemistry
• Findings : Utilized 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material for various alkylation and ring closure reactions, leading to a diverse library of compounds (Roman, 2013).

• Research Area : Neuropharmacology
• Findings : Synthesis and evaluation of N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives for anti-Alzheimer's activity (Gupta et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit antimicrobial activity against gram-positive bacteria (staphylococcus epidermidis and bacillus subtilis), gram-negative bacteria (escherichia coli and pseudomonas aeruginosa), and fungi (candida albicans and aspergillus niger) .

Mode of Action

It is suggested that the compound may interact with its targets through hydrogen bonding, given the presence of the triazole ring, which can act as a hydrogen bond acceptor and donor simultaneously .

Biochemical Pathways

coli, which is an essential enzyme in bacterial DNA replication .

Result of Action

Similar compounds have shown good-to-excellent antimicrobial activity, suggesting that this compound may also exhibit antimicrobial effects .